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Compound of Interest

Compound Name: Mat2A-IN-14

Cat. No.: B12389728 Get Quote

Essential Safety and Handling Guide for Mat2A-IN-
14
Disclaimer: As of the date of this document, a specific Safety Data Sheet (SDS) for Mat2A-IN-
14 is not publicly available. The following guidance is based on the safety information for a

similar compound, MAT2A inhibitor 4, and established best practices for handling novel

research chemicals. Researchers must exercise caution and conduct a thorough risk

assessment before handling this compound.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Mat2A-IN-14. It includes operational procedures and

disposal plans to ensure the safe and effective use of this compound in a laboratory setting.

Hazard Identification and Classification
Based on the data for MAT2A inhibitor 4, Mat2A-IN-14 should be handled as a hazardous

substance. The primary hazards are summarized in the table below.
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Hazard Category GHS Classification Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure), Respiratory

Tract Irritation

Category 3
H335: May cause respiratory

irritation

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure. The following table outlines the

recommended PPE for handling Mat2A-IN-14.

Protection Type Recommended Equipment
Specifications and Best

Practices

Eye and Face Protection
Safety goggles with side-

shields or a face shield

Must be worn at all times when

handling the compound. A face

shield is recommended when

there is a splash hazard.[1][2]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene)

Inspect gloves for integrity

before each use. Change

gloves frequently and

immediately if contaminated.[1]

Skin and Body Protection Laboratory coat

Should be worn over personal

clothing to protect against

incidental contact.

Respiratory Protection Suitable respirator

Use in a well-ventilated area. If

handling powders or creating

aerosols, a NIOSH-approved

respirator is necessary.[1][3]
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Operational and Disposal Plans
A clear, step-by-step plan for the handling and disposal of Mat2A-IN-14 is essential for

laboratory safety and regulatory compliance.

Experimental Workflow for Safe Handling
The following diagram illustrates the recommended workflow for the safe handling of Mat2A-IN-
14, from receipt of the compound to its final disposal.

Safe Handling Workflow for Mat2A-IN-14

Preparation Experimentation Cleanup & Disposal

Receiving StorageInspect container WeighingUse ventilated enclosure DissolutionAdd solvent slowly ExperimentHandle with care DecontaminationClean all surfaces Waste_DisposalSegregate waste

Click to download full resolution via product page

Safe Handling Workflow Diagram

Step-by-Step Handling Procedures
1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the container is properly labeled with the chemical name and hazard warnings.

2. Storage:

Store Mat2A-IN-14 in a cool, dry, and well-ventilated area.[4]

Keep the container tightly sealed to prevent contamination and exposure to moisture.[4]

Store away from incompatible materials.

3. Weighing and Solution Preparation:
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All handling of the solid compound should be conducted in a chemical fume hood or other

ventilated enclosure to avoid inhalation of dust.

Wear all recommended PPE, including a respirator if handling the powder.

Use appropriate tools for weighing and transferring the solid.

When preparing solutions, slowly add the solvent to the compound to avoid splashing.

4. Use in Experiments:

Conduct all experimental procedures involving Mat2A-IN-14 in a well-ventilated area,

preferably a chemical fume hood.

Avoid direct contact with the skin, eyes, and clothing.

In case of accidental contact, follow the first aid measures outlined in the table below.

First Aid Measures
Exposure Route First Aid Procedure

If Swallowed
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

If on Skin

Immediately wash with plenty of soap and water.

[1] Remove contaminated clothing. If skin

irritation persists, seek medical attention.

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1] Seek immediate medical

attention.

If Inhaled

Move the person to fresh air and keep them

comfortable for breathing. If respiratory irritation

occurs, seek medical attention.

Spill and Disposal Plan
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1. Spill Response:

In the event of a spill, evacuate the area and ensure adequate ventilation.

Wear full PPE, including respiratory protection, before attempting to clean the spill.

For solid spills, carefully sweep or vacuum the material into a sealed container for disposal.

Avoid generating dust.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed container for disposal.

Decontaminate the spill area with an appropriate solvent.

2. Waste Disposal:

Dispose of all waste materials, including empty containers and contaminated PPE, in

accordance with local, state, and federal regulations for hazardous waste.[4]

Do not dispose of Mat2A-IN-14 down the drain or in the regular trash.[4]

All waste should be clearly labeled with the chemical name and associated hazards.

By adhering to these safety protocols, researchers can minimize the risks associated with

handling Mat2A-IN-14 and ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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